Cas no 2138514-55-1 (methyl 5-amino-4-(oxolan-3-yl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-(oxolan-3-yl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2138514-55-1
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5998546
• PubChem ID: 165953127
• Update Time: 2025-07-01

methyl 5-amino-4-(oxolan-3-yl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-(oxolan-3-yl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• 2138514-55-1
• EN300-1121188

• Inchi： 1S/C12H19N3O3/c1-7(2)15-11(13)9(8-4-5-18-6-8)10(14-15)12(16)17-3/h7-8H,4-6,13H2,1-3H3
• InChI Key： ITFDGWZMVWVMHB-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1C(C(=O)OC)=NN(C(C)C)C=1N

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 5-amino-4-(oxolan-3-yl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-Amino-4-(Oxolan-3-yl)-1-(Propan-2-yl)-1H-Pyrazole-3-Carboxylate (CAS No. 2138514-55-1)

The compound methyl 5-amino-4-(oxolan-3-yl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 2138514-55-1) is a specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core modified with an oxolane (tetrahydrofuran) ring and an isopropyl group, makes it a versatile intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern research, addressing trending queries such as "pyrazole derivatives in drug design" and "heterocyclic compounds for sustainable agriculture."

From a structural perspective, CAS 2138514-55-1 combines a carboxylate ester functionality with an amino group, enabling diverse chemical modifications. Researchers have highlighted its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for "small molecule therapeutics" and "targeted cancer treatments." The oxolane moiety enhances solubility, a critical factor in bioavailability—a topic frequently searched in relation to "improving drug delivery systems."

Synthetic routes to methyl 5-amino-4-(oxolan-3-yl)-1H-pyrazole-3-carboxylate often involve multi-step protocols, including cyclization and esterification. Recent publications emphasize greener methods, resonating with the "green chemistry in organic synthesis" trend. Analytical techniques like HPLC and NMR are essential for purity verification, addressing common questions about "quality control of synthetic intermediates."

In agrochemicals, this compound's pyrazole scaffold is investigated for herbicidal and fungicidal properties, tapping into searches for "eco-friendly crop protection." Its stability under physiological conditions also makes it a candidate for "bioconjugation" applications, a hot topic in antibody-drug conjugate (ADC) development.

Regulatory compliance is another focus area. While 2138514-55-1 is not classified as hazardous, proper handling protocols are advised, reflecting searches for "safe handling of lab chemicals." Suppliers typically provide SDS documentation, ensuring alignment with "chemical safety standards."

Future research may explore its enantioselective synthesis, responding to interests in "chiral building blocks." Collaborations between academia and industry could accelerate its adoption, as seen in trending discussions on "open innovation in pharma."

In summary, methyl 5-amino-4-(oxolan-3-yl)-1-(propan-2-yl)-1H-pyrazole-3-carboxylate represents a promising scaffold at the intersection of medicinal chemistry and sustainable science. Its adaptability to multiple research fronts—from "precision medicine" to "green agrochemicals"—ensures its continued relevance in scientific discourse.